Zinkamalgam
Description
Contextualization of Zinc Amalgam within Amalgam Chemistry and Inorganic Systems
Zinc amalgam, denoted by the chemical formula Zn(Hg), is an alloy of metallic zinc and mercury. wikipedia.org It is a member of the broader class of substances known as amalgams, which are alloys formed between mercury and another metal. wikipedia.orgquora.com The formation of amalgams occurs through metallic bonding, where the electrostatic attraction between conduction electrons and positively charged metal ions holds the crystal lattice structure together. wikipedia.org While most metals can form amalgams with mercury, notable exceptions include iron, platinum, tungsten, and tantalum. wikipedia.orgquora.com
Depending on the proportion of mercury, an amalgam can exist as a liquid, a soft paste, or a solid. wikipedia.org Zinc amalgam is typically a gray solid. wikipedia.org It is considered a binary solution of mercury and zinc. wikipedia.org In practice, the term often refers to zinc particles with a surface coating of the amalgam. wikipedia.org
Within the realm of inorganic chemistry, zinc amalgam serves as a significant reducing agent. Its reactivity is harnessed in various synthetic and analytical applications. The amalgamation of zinc with mercury modifies the chemical reactivity of zinc, a key aspect that underpins its utility.
Rationale for Comprehensive Academic Inquiry into Zinc Amalgam
The unique properties and reactivity of zinc amalgam have established it as a valuable tool in both organic and analytical chemistry, prompting extensive academic investigation. A primary area of interest is its application as a reducing agent. wikipedia.orghimedialabs.com
One of the most prominent uses of zinc amalgam is in the Clemmensen reduction, a reaction that reduces aldehydes and ketones to their corresponding alkanes under acidic conditions. wikipedia.orgjuniperpublishers.com The use of amalgamated zinc is crucial in this reaction to control the reactivity of the zinc and to provide a large surface area for the reaction to occur. quora.com The highly concentrated hydrochloric acid used in conjunction with the amalgam helps to suppress the formation of unwanted byproducts like alcohols and dimerization products. juniperpublishers.com
In analytical chemistry, zinc amalgam is the reducing agent in the Jones reductor. wikipedia.orghimedialabs.com This apparatus is used for the quantitative reduction of metal ions in solution prior to titration. For example, it can be used to reduce ferric (Fe³⁺) ions to ferrous (Fe²⁺) ions. wikipedia.org
Historically, zinc amalgam was used to prevent the deterioration of zinc plates in dry batteries during storage. wikipedia.org Furthermore, zinc is a component in some dental amalgams, where it acts as an oxygen scavenger during production, minimizing the formation of metal oxides and thereby reducing corrosion. rsc.orgpocketdentistry.com Studies have indicated that zinc-containing high-copper dental amalgams exhibit good longevity. rsc.org
Methodological Framework for the Research Outline's Development
The study of zinc amalgam involves specific methodologies for its preparation and characterization.
Preparation: A common laboratory method for preparing zinc amalgam involves treating an aqueous suspension of zinc with a mercury(II) salt, such as mercuric chloride (HgCl₂). wikipedia.org This process results in the formation of zinc chloride as a byproduct. wikipedia.org For instance, zinc dust amalgam can be prepared by dissolving mercuric chloride in acidified water and then rapidly adding zinc dust with stirring. orgsyn.org After a short period, the amalgam is filtered, washed, and dried. orgsyn.org It is often recommended to clean the surface of the zinc with dilute acid before amalgamation to remove any oxide layer. orgsyn.org
Characterization and Properties: The properties of amalgams, including those containing zinc, are influenced by their composition. Research on dental amalgams has shown that the zinc content can affect physical properties such as the amount of mercury retained, dimensional change upon setting, compressive strength, and creep. nih.gov
The following table summarizes some key applications and related findings for zinc amalgam:
| Application Area | Specific Use | Key Findings/Observations |
| Organic Synthesis | Clemmensen Reduction | Reduces aldehydes and ketones to alkanes in acidic conditions. wikipedia.orgjuniperpublishers.com The amalgam controls zinc's reactivity and provides a large reaction surface. quora.com |
| Analytical Chemistry | Jones Reductor | Acts as the reducing agent to quantitatively reduce metal ions, such as Fe³⁺ to Fe²⁺. wikipedia.orgwikipedia.orghimedialabs.com |
| Electrochemistry | Dry Batteries | Historically used to prevent deterioration of zinc plates during storage. wikipedia.org |
| Dentistry | Dental Amalgams | Zinc acts as an oxygen scavenger, reducing corrosion and improving the longevity of high-copper amalgam fillings. rsc.orgazom.com |
Structure
2D Structure
Properties
CAS No. |
12055-34-4 |
|---|---|
Molecular Formula |
HgZn |
Molecular Weight |
266.0 g/mol |
IUPAC Name |
mercury;zinc |
InChI |
InChI=1S/Hg.Zn |
InChI Key |
YVUZUKYBUMROPQ-UHFFFAOYSA-N |
Canonical SMILES |
[Zn].[Hg] |
Origin of Product |
United States |
Historical Perspectives and Evolution of Zinkamalgam Utilization in Chemical Sciences
Early Discovery and Seminal Observations of Zinc-Mercury Interactions
The deliberate creation and scientific observation of zinc amalgam, an alloy of zinc and mercury, are closely tied to the development of early electrochemical cells. In the early 19th century, scientists were grappling with the imperfections of the voltaic pile, the first electric battery invented by Alessandro Volta in 1800 wikipedia.orgethw.orgbatteryindustry.net. A significant issue with these early batteries was the rapid corrosion of the zinc plates, even when the battery was not in use. This was due to localized electrochemical reactions occurring on the surface of the zinc, caused by impurities in the metal madeupinbritain.uk.
A pivotal advancement came around 1830 when British electrician William Sturgeon described a process of amalgamating the surface of zinc plates with a film of mercury hyee-current-transformer.comgracesguide.co.uk. Sturgeon observed that by cleaning the zinc plate with dilute acid and then rubbing it with mercury, the zinc plate became less susceptible to corrosion from the acidic electrolyte in the battery gracesguide.co.uk. This process of amalgamation was found to create a uniform surface that minimized the localized action that wasted the zinc and reduced the battery's efficiency and lifespan madeupinbritain.ukwikipedia.org. Sturgeon's work demonstrated that amalgamated zinc plates were superior to the unprepared cast zinc that was commonly used at the time gracesguide.co.uk.
This observation was a seminal moment in the understanding of zinc-mercury interactions. It was a practical solution to a significant problem in early battery technology and laid the groundwork for further investigations into the properties and applications of zinc amalgam. The key observation was that the mercury coating did not prevent the zinc from acting as the negative electrode in the voltaic cell but did inhibit the undesirable local reactions. This discovery was crucial for the development of more reliable and long-lasting batteries, such as the Daniell cell, which also utilized amalgamated zinc wikipedia.org.
Historical Significance of Zinkamalgam as a Chemical Reagent
Beyond its foundational role in the advancement of battery technology, zinc amalgam emerged as a chemical reagent of profound significance in both analytical and synthetic chemistry. Its utility as a powerful reducing agent became particularly evident with the development of two major chemical procedures: the Jones reductor and the Clemmensen reduction.
The Jones reductor , developed by the American chemist Clemens Jones, utilizes a column packed with amalgamated zinc to reduce metal ions in solution to a lower oxidation state wikipedia.orgwikipedia.org. This became an invaluable tool in quantitative chemical analysis. For instance, it could be used to reduce ferric ions (Fe³⁺) to ferrous ions (Fe²⁺) in a solution, which could then be titrated to determine the original concentration of the iron wikipedia.org. The Jones reductor has been widely used for the preparation of solutions of various metal ions in their lower oxidation states, such as titanium(III), vanadium(II), and uranium(III) wikipedia.orgacemap.info.
In the realm of organic synthesis, zinc amalgam gained prominence through the Clemmensen reduction , first reported by the Danish chemist Erik Christian Clemmensen in 1913 wikipedia.orgchemistryviews.orgallen.in. This reaction provides a method for the deoxygenation of aldehydes and ketones to their corresponding alkanes using zinc amalgam and concentrated hydrochloric acid wikipedia.orgmedium.com. The Clemmensen reduction proved to be particularly effective for reducing aryl-alkyl ketones, which are often products of Friedel-Crafts acylation wikipedia.org. The two-step sequence of Friedel-Crafts acylation followed by Clemmensen reduction became a classic and widely used strategy for the primary alkylation of aromatic compounds wikipedia.orgresearchgate.net.
The historical significance of zinc amalgam as a reagent lies in its ability to effect powerful reductions under specific conditions, enabling chemists to perform transformations that were otherwise difficult to achieve. These methods became standard procedures in chemical laboratories for decades.
Paradigm Shifts in the Understanding and Application of this compound Reactivity
The scientific understanding of how zinc amalgam functions as a reducing agent, particularly in the context of the Clemmensen reduction, has evolved significantly since its discovery, representing a paradigm shift in mechanistic organic chemistry. Initially, the reducing power of zinc amalgam in the presence of strong acid was attributed to the generation of "nascent hydrogen," a hypothetical highly reactive form of atomic hydrogen believed to be responsible for the reduction quora.comquora.com.
However, as the field of physical organic chemistry matured, this simplistic view was challenged. Mechanistic studies, though difficult due to the heterogeneous nature of the reaction (occurring on the surface of the zinc amalgam), began to suggest more complex pathways wikipedia.org. The idea that the corresponding alcohols were intermediates was largely dismissed, as subjecting these alcohols to the same reaction conditions did not typically yield the alkane product chemistryviews.orgmedium.com.
This led to the proposal of new mechanisms. One school of thought proposed a carbanionic mechanism , where the zinc directly attacks the protonated carbonyl group. Another, more widely considered mechanism, is the carbenoid mechanism . This theory suggests that the reduction occurs on the surface of the zinc, involving radical intermediates and organozinc species, possibly zinc carbenoids wikipedia.orgchemistryviews.orgmedium.com. While the exact mechanism of the Clemmensen reduction remains a subject of discussion, the shift from the nascent hydrogen theory to models involving electron transfer at the metal surface and the formation of organometallic intermediates represents a significant paradigm shift in understanding the reactivity of zinc amalgam chemistryviews.org.
This evolving understanding has also influenced the application of the reaction. The original harsh conditions of refluxing concentrated hydrochloric acid limited the reaction's applicability to substrates that could withstand strong acid chemistryviews.org. Recognizing the mechanistic role of the zinc surface led to the development of modified Clemmensen conditions, such as using activated zinc dust in anhydrous organic solvents, which are milder and can be used for more sensitive molecules wikipedia.orgchemistryviews.org.
Notable Historical Implementations of this compound in Non-Biological Systems
The practical applications of zinc amalgam have had a notable impact on various non-biological systems, primarily in the fields of electrochemistry and organic synthesis.
One of the earliest and most impactful implementations was in the improvement of the voltaic pile and subsequent battery designs. As established by William Sturgeon around 1830, the amalgamation of zinc electrodes was a crucial innovation to prevent their rapid degradation due to local action madeupinbritain.ukhyee-current-transformer.comgracesguide.co.uk. This extended the life and improved the performance of batteries, which were the primary source of electrical power for scientific research and early telegraphy in the 19th century wikipedia.org. The use of amalgamated zinc became standard practice in many types of galvanic cells gracesguide.co.uk.
In the domain of organic synthesis , the Clemmensen reduction became a workhorse reaction in both academic and industrial laboratories for the deoxygenation of carbonyl compounds researchgate.net. A significant application was in the synthesis of polycyclic aromatic hydrocarbons and alkylated aromatic compounds, which are important in various areas of chemistry, including materials science and medicinal chemistry researchgate.net.
The Jones reductor found a significant place in analytical chemistry laboratories for the preparation of solutions for quantitative analysis. By providing a reliable method to reduce a metal analyte to a single, lower oxidation state before titration, it greatly improved the accuracy of these analyses wikipedia.orgwikipedia.org.
Another interesting historical application of zinc amalgam was in the electrochemical reduction of carbon dioxide . As early as 1870, it was observed that carbon dioxide could be reduced to formic acid using a zinc electrode. Later studies in the early 20th century identified zinc amalgam cathodes as being particularly effective for this conversion under non-acidic conditions wikipedia.org. This early work laid a foundation for the now burgeoning field of electrochemical CO₂ reduction.
Below is a table summarizing some of the key historical implementations of zinc amalgam:
| Implementation | Field | Time Period | Significance |
| Amalgamated Zinc Electrodes | Electrochemistry | c. 1830s onwards | Increased the lifespan and efficiency of voltaic cells and other batteries. |
| Clemmensen Reduction | Organic Synthesis | 1913 onwards | A standard method for the deoxygenation of aldehydes and ketones to alkanes. |
| Jones Reductor | Analytical Chemistry | Late 19th/Early 20th Century onwards | Enabled accurate quantitative analysis of metal ions by reducing them to a single lower oxidation state before titration. |
| Electrochemical CO₂ Reduction | Electrochemistry | c. 1870s onwards | Early demonstration of the use of zinc amalgam for the conversion of carbon dioxide to formic acid. |
Synthesis and Preparation Methodologies for Zinkamalgam
Overview of Amalgamation Principles for Zinc-Mercury Systems
The formation of Zinkamalgam is governed by the principles of metallurgy and physical chemistry. It is not a compound with a fixed stoichiometry but rather a solution of zinc in mercury. wikipedia.orgquora.com The process of forming an amalgam is known as amalgamation. quora.com Almost all metals, with a few exceptions like iron and platinum, can form amalgams with mercury. quora.com
The interaction between zinc and mercury is a metallic bonding process, resulting in a crystal lattice structure. wikipedia.org The properties of the resulting amalgam, such as whether it is a liquid, a soft paste, or a solid, depend on the proportion of mercury. wikipedia.org In practice, this compound often refers to zinc particles with a surface coating of the amalgam. wikipedia.org
The amalgamation of zinc with mercury is a spontaneous process. Zinc readily dissolves in mercury, a process that can be accelerated by ensuring a clean, oxide-free zinc surface. orgsyn.org This is often achieved by pre-treating the zinc with acid to remove any passivating oxide layer. orgsyn.org The resulting amalgam provides a continuously clean and reactive metallic surface.
Electrochemical Routes to this compound Formation and Modification
Electrochemical methods offer a controlled approach to the synthesis of this compound, allowing for precise manipulation of the amalgam's composition and properties. These methods typically involve the reduction of zinc ions at a mercury cathode.
Controlled Potential Techniques in this compound Synthesis
Controlled potential techniques, such as potential step chronocoulometry, are employed to study the kinetics and mechanism of this compound formation. utexas.edu By controlling the potential of the mercury electrode in a solution containing zinc ions, the rate of zinc deposition and subsequent amalgamation can be precisely managed. This technique is particularly useful for investigating the stepwise electron transfer processes that occur during the reduction of zinc (II) ions and the oxidation of zinc from the amalgam. utexas.edu While primarily an analytical tool, the principles of controlled potential electrolysis can be applied to synthesize this compound with a specific and uniform concentration of zinc.
Electrolytic Deposition for this compound Preparation
A common electrochemical method for preparing this compound is the electrolysis of an aqueous solution of a zinc salt, such as zinc chloride (ZnCl₂), using a mercury cathode. In this process, a controlled electric current is passed through the solution, causing zinc ions to be reduced and deposited onto the mercury cathode, where they dissolve to form the amalgam. 911metallurgist.com
The amalgam can be formed and maintained by electrolytic means, where a separate cell is used to anodically dissolve impure zinc and then deposit it electrolytically onto a mercury cathode. 911metallurgist.com This method has the advantage of performing an electrorefining step during the dissolution process. 911metallurgist.com The current density and electrode spacing are key parameters that are controlled to ensure efficient deposition. 911metallurgist.com For instance, a current density of 40 amp/sq ft has been used for zinc deposition with current efficiencies exceeding 98 percent. 911metallurgist.com
Table 1: Parameters for Electrolytic Deposition of this compound
| Parameter | Value/Condition | Source |
| Electrolyte | Aqueous Zinc Chloride (ZnCl₂) | 911metallurgist.com |
| Cathode | Mercury (Hg) | 911metallurgist.com |
| Anode | (Not specified, typically inert) | |
| Current Density | ~40 amp/sq ft | 911metallurgist.com |
| Current Efficiency | > 98% | 911metallurgist.com |
Chemical Reduction Methods for this compound Production
Chemical reduction methods are widely used for the laboratory-scale preparation of this compound. These methods are generally straightforward and involve the direct reaction of zinc metal with a mercury-containing compound in a suitable medium.
Direct Reaction of Zinc with Mercury Salts
This compound is commonly prepared by the direct reaction of zinc metal with a solution of a mercury(II) salt, most frequently mercuric chloride (HgCl₂). wikipedia.orgorgsyn.orgdoubtnut.com In this displacement reaction, zinc, being more electropositive than mercury, reduces the mercury(II) ions to metallic mercury, which then alloys with the excess zinc. doubtnut.com The reaction is typically carried out in an aqueous medium.
To ensure the reaction proceeds efficiently, it is often beneficial to have a small amount of acid, such as hydrochloric acid (HCl), present. quora.com The acid helps to clean the surface of the zinc metal, removing any oxide layer that might hinder the reaction. orgsyn.org
Wet-Type Amalgamation Processes
Wet-type amalgamation processes refer to the preparation of this compound in an aqueous environment. These methods are advantageous for producing amalgam powders with specific characteristics, for example, for use in alkaline batteries. google.com
A typical laboratory procedure involves stirring or shaking zinc metal (in forms such as mossy zinc or zinc dust) with an aqueous solution of mercuric chloride and a small amount of concentrated hydrochloric acid. quora.com The mixture is agitated for a short period, after which the aqueous solution is decanted, leaving the amalgamated zinc. quora.com To improve the quality and homogeneity of the amalgam, the zinc can be pre-washed with hot hydrochloric acid. quora.com
A patented wet-type amalgamation method for preparing amalgam zinc powder involves immersing zinc powder and mercury in a potassium hydroxide (B78521) solution or pure water and stirring rapidly. google.com This method is noted for being time, electricity, and water-efficient. google.com Another approach involves applying a paint-like solution containing mercuric oxide and a binder to the zinc surface. In an alkaline environment, the binder swells, allowing the mercuric oxide to react with the zinc, forming the amalgam in situ. google.com
Table 2: Representative Formulations for Wet-Type Amalgamation
| Zinc Form | Mercury Source | Medium | Additional Reagents | Procedure | Source |
| Mossy Zinc (100 g) | Mercuric Chloride (5-10 g) | Water (100-150 ml) | Conc. HCl (5 ml) | Stir or shake for 5 minutes | quora.com |
| Zinc Dust (100 g) | Mercuric Chloride (20 g) | Water (300 ml) | Conc. HCl (10 ml) | Stir for 10-15 minutes, filter, and wash | orgsyn.org |
| Zinc Powder | Mercury | 15-50% KOH solution or pure water | None | Rapid stirring for 0.5-5 minutes | google.com |
Influence of Reaction Parameters on this compound Composition and Morphology
The composition and morphology of zinc amalgam (this compound) are critically dependent on the parameters of the synthesis reaction. Control over these variables allows for the production of amalgams with specific properties tailored for various applications. Key parameters include the ratio of reactants, temperature, pressure, reaction time, and the physical form of the zinc precursor.
Reactant Concentration: The mass ratio of zinc to mercury is the primary determinant of the amalgam's final composition. Different ratios are employed to achieve desired characteristics. For instance, in high-temperature fusion methods, the proportions of zinc and mercury can be systematically varied. google.com
| Mass Ratio (Zinc:Mercury) | Zinc (wt%) | Mercury (wt%) | Resulting Particle Size (Target) |
|---|---|---|---|
| 70:30 | 70 | 30 | 25mg |
| 65:35 | 65 | 35 | 8mg |
| 30:70 | 30 | 70 | 1mg |
Temperature, Pressure, and Time: These parameters are particularly influential in melt-phase synthesis methods. Heating the reactants in a sealed, inert atmosphere ensures complete fusion and mixing. google.com The specific conditions directly impact the kinetics of the amalgamation and the homogeneity of the resulting alloy. In wet-type amalgamation processes, parameters such as temperature and stirring frequency are crucial. google.com
| Synthesis Method | Temperature | Pressure | Time | Stirring/Agitation | Reference |
|---|---|---|---|---|---|
| High-Temperature Fusion | 480 - 500 °C | 1 - 30 psi | 1 - 3 hours | Mixing of molten metals | google.com |
| Wet Amalgamation (Aqueous) | 20 - 120 °C | Atmospheric | 0.5 - 5 minutes | 200 - 300 rpm | google.com |
Morphology of Zinc Precursor: The physical form of the zinc used—such as mossy zinc, zinc dust, or zinc wire—affects the surface area available for reaction and thus the rate of amalgamation. quora.comorgsyn.orgutexas.edu Zinc dust, with its high surface area, reacts quickly, while mossy zinc or wire may react more slowly. orgsyn.orgquora.com
Post-Synthesis Heat Treatment: The properties of the final amalgam can be further modified by annealing. Studies on dental amalgams have shown that the annealing temperature significantly influences the material's mechanical properties. nih.gov For example, a dependency of creep on annealing temperature was observed, with a minimum value obtained for amalgams prepared from alloys treated at specific temperatures (e.g., 315°C and 319°C), compared to those treated at 150°C and 435°C. nih.gov
Strategies for Purity Control and Homogeneity in this compound Synthesis
Achieving high purity and a homogeneous composition is essential for the reliable performance of zinc amalgam. Several strategies are employed during and after synthesis to ensure these qualities.
Purity of Raw Materials: The synthesis process begins with high-quality starting materials. It is recommended to use a good grade of zinc and mercury compounds, such as mercury(II) chloride, to minimize the introduction of impurities from the outset. orgsyn.org
Surface Preparation of Zinc: The surface of the zinc metal can be coated with an oxide layer that may impede the amalgamation process. orgsyn.org A common preparatory step involves washing the zinc with acid, such as hot or dilute hydrochloric acid, to remove this oxide layer. quora.comorgsyn.orgprepchem.com This pre-treatment ensures a clean surface for efficient reaction with mercury.
Controlled Reaction Environment: To prevent the formation of oxides during synthesis, especially at high temperatures, the reaction can be carried out in a sealed container under an inert atmosphere, such as argon. google.com In aqueous preparations, moisture control is critical. For zinc-containing amalgams, contamination with water can lead to the decomposition of water to form hydrogen gas, causing excessive delayed expansion and compromising the structural integrity of the final product. uobaghdad.edu.iqpocketdentistry.com
Ensuring Homogeneity:
Mechanical Agitation: Continuous stirring or shaking of the reaction mixture is a fundamental technique to promote uniform contact between the reactants and ensure a homogeneous amalgam. quora.comprepchem.com In wet methods, a specific stirring frequency (e.g., 200-300 times/minute) is often defined to achieve this. google.com
Post-Synthesis Washing: After the primary reaction, the amalgam is often washed to remove unreacted reagents and soluble byproducts like zinc chloride. orgsyn.orgwikipedia.org This typically involves decanting the aqueous solution and washing the solid amalgam with distilled water, sometimes containing a trace of hydrochloric acid, followed by rinses with organic solvents like ethanol (B145695) and ether to facilitate drying. orgsyn.org
Stable Storage: The stability of the prepared amalgam's composition can be maintained through proper storage. Storing the zinc amalgam under a vacuum can help keep its concentration stable over time. utexas.edu
Chemical Reactivity and Mechanistic Pathways of Zinkamalgam
Electrochemical Properties and Redox Potentials of Zinkamalgam Interfaces
Zinc amalgam, an alloy of zinc and mercury, exhibits distinct electrochemical properties that are central to its function as a potent reducing agent in chemical synthesis. wikipedia.orgwikipedia.org The amalgamation of zinc with mercury serves to activate the zinc surface, increasing its reactivity and facilitating electron transfer processes. quora.comquora.com While zinc itself is a two-electron reducing agent, the presence of mercury is thought to modulate this activity, possibly by enabling sequential one-electron transfers, which can enhance its reactivity towards certain substrates. sciencemadness.org
The redox potential of the zinc amalgam interface is a critical factor in its reducing capabilities. While specific standard potential values for various zinc amalgam compositions can be complex to determine due to the heterogeneous nature of the material, it is understood that the amalgam possesses a sufficiently negative redox potential to reduce a variety of functional groups. The mercury provides a clean and highly active metal surface for the reduction to occur. libretexts.org
This compound as a Reducing Agent in Organic and Inorganic Synthesis
Zinc amalgam is a versatile reducing agent employed in both organic and inorganic chemistry. wikipedia.orgwikipedia.org In inorganic synthesis, it is notably used in the Jones reductor for the quantitative reduction of metal ions, such as ferric ions (Fe³⁺) to ferrous ions (Fe²⁺). wikipedia.org
However, its most prominent application is in organic synthesis, primarily for the deoxygenation of aldehydes and ketones to their corresponding alkanes. wikipedia.orggeeksforgeeks.org This powerful transformation, known as the Clemmensen reduction, is particularly effective for aryl-alkyl ketones. geeksforgeeks.orgwikipedia.org The reaction is typically carried out in the presence of concentrated hydrochloric acid. libretexts.orgwikipedia.org
The general reaction for the Clemmensen reduction is as follows: RCHO or R₂C=O + Zn(Hg) + HCl → RCH₂ or R₂CH₂ allen.in
Beyond the reduction of carbonyls, zinc amalgam also finds application in other reductive transformations, such as the reduction of nitro groups and the cleavage of certain protecting groups.
Detailed Mechanisms of the Clemmensen Reduction Mediated by this compound
Despite its long-standing use, the precise mechanism of the Clemmensen reduction remains a subject of investigation due to the heterogeneous nature of the reaction. libretexts.orgwikipedia.orglibretexts.org The reaction occurs on the surface of the zinc, making mechanistic studies challenging. unacademy.combyjus.com It is generally accepted that the reduction does not proceed through an alcohol intermediate, as subjecting the corresponding alcohols to Clemmensen conditions typically does not yield the alkane product. wikipedia.orglibretexts.orgbyjus.com
Two primary mechanistic pathways have been proposed: a carbanionic mechanism and a carbenoid mechanism. unacademy.combyjus.comjk-sci.com
Proposed Radical Anion and Carbenoid Intermediates
The currently favored mechanisms suggest the involvement of organozinc intermediates and radical species. libretexts.orgwikipedia.org One proposed mechanism involves the initial single-electron transfer from the zinc amalgam to the carbonyl compound, forming a radical anion. wikipedia.orgstackexchange.com
A widely discussed mechanism, often referred to as the carbenoid mechanism, posits that the reduction takes place on the surface of the zinc catalyst. unacademy.combyjus.commedium.com This pathway is considered a radical process. unacademy.combyjus.comcollegedunia.com A key feature of this proposal is the formation of zinc carbenoid intermediates. wikipedia.orgbyjus.com In 1975, a mechanism was proposed that involves the conversion of the carbonyl to a radical anion, which then forms a zinc carbenoid before being reduced to the alkane. wikipedia.org
Another proposal, the carbanionic mechanism, suggests a direct attack of the zinc on the protonated carbonyl carbon. byjus.comjk-sci.com However, the carbenoid pathway, which involves radical intermediates on the zinc surface, is more widely accepted. jk-sci.commedium.com Research has also suggested a unified theory that incorporates both carbanionic and carbenoid intermediates, involving the formation of a free carbene and a zinc carbene. sapub.org
Role of Acidic Environment in this compound-Catalyzed Reductions
The strongly acidic environment, typically provided by concentrated hydrochloric acid, is crucial for the Clemmensen reduction to proceed. wikipedia.orgallen.in The acid serves multiple purposes in the reaction.
Firstly, the acid protonates the carbonyl oxygen, which activates the carbonyl group. geeksforgeeks.orgallen.in This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the electrons from the zinc amalgam. allen.inscribd.com
Secondly, the acidic medium is necessary to dissolve the zinc amalgam, ensuring a continuous supply of the reducing agent. allen.in It also provides the protons required for the subsequent steps of the reduction mechanism, ultimately leading to the formation of water as a byproduct. vedantu.com The substrate must be stable under these strongly acidic conditions for the reaction to be successful. unacademy.comorganic-chemistry.org
Substrate Scope and Limitations in Clemmensen Reduction with this compound
The Clemmensen reduction is a powerful method for the deoxygenation of aldehydes and ketones to alkanes. wikipedia.orgmasterorganicchemistry.com It is particularly effective for the reduction of aryl-alkyl ketones, which are often synthesized via Friedel-Crafts acylation. geeksforgeeks.orgwikipedia.org The reaction is also applicable to a range of aliphatic and mixed aliphatic-aromatic carbonyl compounds. unacademy.com
However, the reaction has notable limitations primarily due to the harsh, acidic conditions required. wikipedia.orgvedantu.com Substrates containing acid-sensitive functional groups are not suitable for this reaction as they may undergo undesired side reactions. libretexts.orgvedantu.com For instance, molecules with hydroxyl groups are generally not reduced, and the reaction is not effective for reducing carboxylic acids, esters, or amides. allen.in The strongly acidic conditions can also lead to chlorination of double bonds present in the substrate. collegedunia.com
For substrates that are sensitive to acidic conditions, alternative reduction methods that operate under basic or neutral conditions, such as the Wolff-Kishner reduction or the Mozingo reduction, are often employed. libretexts.orgwikipedia.org
| Functional Group | Reactivity in Clemmensen Reduction | Reason for Reactivity/Non-Reactivity |
| Aldehydes | Reduced to Alkanes | Carbonyl group is susceptible to reduction under acidic conditions. |
| Ketones | Reduced to Alkanes | Carbonyl group is susceptible to reduction under acidic conditions. wikipedia.org |
| Aryl-Alkyl Ketones | Effectively Reduced | Particularly well-suited for this reduction. geeksforgeeks.orgvedantu.com |
| Alcohols | Not Reduced | Hydroxyl group is stable under Clemmensen conditions. allen.in |
| Carboxylic Acids | Not Reduced | Less reactive than aldehydes/ketones under acidic conditions. allen.inlibretexts.org |
| Esters | Not Reduced | Generally unreactive due to the electron-withdrawing nature of the ester bond. allen.in |
| Amides | Not Reduced | Carbonyl group is not susceptible to reduction under these conditions. allen.in |
| Nitro Groups | May be Reduced | Not suitable for molecules containing nitro groups. vedantu.com |
This compound in Reductive Dehalogenation Reactions
In addition to its primary role in carbonyl reduction, zinc amalgam is also utilized in reductive dehalogenation reactions. This process involves the removal of a halogen atom from a molecule and its replacement with a hydrogen atom. Zinc, often in the form of a zinc-copper couple or as an amalgam, can act as a two-electron reducing agent in these transformations. wikipedia.org
The reaction is particularly useful for the reduction of α-halo ketones to generate enolates in a site-specific manner. These enolates can then be trapped by electrophiles. wikipedia.org The mechanism involves the oxidative addition of the zinc to the carbon-halogen bond. wikipedia.org While zinc dust is commonly used, zinc amalgam can also be employed for these reductive processes. wikipedia.org
The use of zinc in the presence of ammonium (B1175870) chloride has been shown to be an effective system for the dehalogenation of both aryl and alkyl halides. researchgate.net This method is valued for its efficiency and the relatively mild conditions compared to other dehalogenation techniques. researchgate.net
This compound in Pinacol (B44631) Coupling Reactions
The pinacol coupling reaction is an organic chemical process in which a carbon-carbon bond is formed between the carbonyl groups of an aldehyde or a ketone, utilizing an electron donor in a free-radical mechanism. wikipedia.orgchemeurope.com The product of this reductive coupling is a vicinal diol, with the reaction being named after pinacol (2,3-dimethyl-2,3-butanediol), the substance formed when acetone (B3395972) is the reactant. wikipedia.orgsynarchive.com
In this reaction, zinc amalgam (Zn(Hg)) serves as the reducing agent, or electron donor. wikipedia.org The mechanistic pathway begins with a single-electron transfer from the metallic surface of the zinc amalgam to the carbonyl group of the aldehyde or ketone. wikipedia.orgorganic-chemistry.org This transfer results in the formation of a ketyl radical anion intermediate. chemeurope.comyoutube.com Subsequently, two of these ketyl radical groups undergo a coupling reaction, dimerizing to yield a vicinal diol where both hydroxyl groups are initially deprotonated (a pinacolate). wikipedia.orgchemeurope.com The final step involves the addition of a proton donor, such as water, to protonate the alkoxide centers and yield the final 1,2-diol product. wikipedia.org Research has indicated that using activated zinc can enhance the efficiency of the pinacol coupling reaction, attributed to a decrease in the reductive potential. researchgate.net
The general mechanism can be summarized as follows:
Single Electron Transfer (SET): 2 R₂C=O + 2 Zn(Hg) → 2 [R₂C-O]⁻• + 2 Zn²⁺
Dimerization: 2 [R₂C-O]⁻• → ⁻O-C(R₂)-C(R₂)-O⁻
Protonation: ⁻O-C(R₂)-C(R₂)-O⁻ + 2 H₂O → HO-C(R₂)-C(R₂)-OH + 2 OH⁻
This compound in the Jones Reductor for Analytical Applications
The Jones reductor is a piece of laboratory equipment used in quantitative analytical chemistry to reduce metal ions in an aqueous solution to a specific lower oxidation state before titration. alchetron.comacemap.info The active reducing agent within the column is a zinc amalgam. alchetron.comaskfilo.comwisc.edu This device is particularly useful for preparing solutions of ions that are highly susceptible to air oxidation, such as chromium(II), uranium(III), and vanadium(II). alchetron.comacemap.infowisc.edu
The zinc amalgam is typically prepared by treating zinc metal—in granulated, wool, or powdered form—with a 2% solution of mercury(II) chloride. alchetron.comacemap.info During this process, mercury ions penetrate the passivating oxide layer of the zinc and are reduced to elemental mercury, forming the amalgam on the metal's surface. alchetron.comacemap.info This amalgamated zinc is then packed into a long glass column. alchetron.com
The use of zinc amalgam is critical for two main reasons. Firstly, amalgamated zinc is a more powerful and effective reducing agent (standard redox potential of -0.76 V) than pure zinc because the amalgam surface is free from the passivating oxide layer. alchetron.com Secondly, the amalgam inhibits the reduction of hydrogen ions from the acidic solution, a side reaction that would otherwise consume the zinc reductant and produce hydrogen gas. ksu.edu.sa Solutions that are highly acidic can therefore be passed through a Jones reductor without significant hydrogen formation. ksu.edu.sa
The table below details typical reductions achieved using a Jones reductor.
| Analyte (Initial Ion) | Product (Reduced Ion) | Initial Oxidation State | Final Oxidation State |
| Chromium(III) (Cr³⁺) | Chromium(II) (Cr²⁺) | +3 | +2 |
| Uranium(VI) (UO₂²⁺) | Uranium(III) (U³⁺) | +6 | +3 |
| Vanadium(V) (VO₂⁺) | Vanadium(II) (V²⁺) | +5 | +2 |
| Molybdenum(VI) (MoO₄²⁻) | Molybdenum(III) (Mo³⁺) | +6 | +3 |
| Titanium(IV) (TiO²⁺) | Titanium(III) (Ti³⁺) | +4 | +3 |
| Iron(III) (Fe³⁺) | Iron(II) (Fe²⁺) | +3 | +2 |
This table presents common applications of the Jones reductor in analytical chemistry. The final oxidation state can sometimes vary with conditions.
Surface Chemistry and Catalytic Aspects of this compound
The reductive capability of zinc amalgam is fundamentally a surface phenomenon. Zinc amalgam is best described as zinc metal particles with a surface coating of mercury. wikipedia.org The preparation process itself is a key aspect of its surface chemistry; treating zinc with mercury(II) chloride solution causes the mercury ions to penetrate the zinc's natural passivating oxide layer. alchetron.comacemap.info This creates a clean, highly active metallic surface that is essential for its function as a reducing agent. alchetron.comlibretexts.org
The mercury serves multiple roles. It continuously provides a fresh, active zinc surface during the course of a reaction. quora.comquora.com Furthermore, it increases the overpotential for hydrogen gas evolution, which suppresses the unwanted reaction between the acidic medium and the zinc metal. ksu.edu.sa This allows the zinc's reducing power to be directed almost exclusively toward the intended substrate. In essence, the amalgam "activates" the zinc for electron transfer while inhibiting side reactions. quora.com
Studies using x-ray photoelectron spectroscopy (XPS) on related dental amalgams have shown that zinc is the most reactive elemental component, preferentially dissolving or reacting with the surrounding environment, such as water or air. nih.gov Research on the adsorption of mercury onto polycrystalline zinc surfaces at low temperatures has confirmed the formation of a mercury monolayer, highlighting the interaction at the surface level. researchgate.net The catalytic aspect of zinc amalgam, therefore, lies in its ability to facilitate efficient single-electron transfers from a constantly renewed, active surface. sciencemadness.org
Interactions of this compound with Solvents and Other Reagents
The reactivity of zinc amalgam is highly dependent on its interactions with the solvents and reagents present in the reaction medium. It is most commonly employed in strongly acidic, aqueous environments. libretexts.orglibretexts.org
A primary interaction is with the acidic solvent itself. A key characteristic of zinc amalgam is its ability to inhibit the reaction with acid to produce hydrogen gas, a significant advantage over pure zinc. ksu.edu.sa This interaction allows it to function effectively in strong mineral acids like hydrochloric acid (HCl). libretexts.org
The interaction with specific reagents dictates its synthetic or analytical application:
Carbonyl Compounds: In reactions like the Pinacol coupling or the related Clemmensen reduction, zinc amalgam interacts directly with aldehydes and ketones. libretexts.orgscribd.com The acidic medium, often HCl, assists by protonating the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to electron transfer from the amalgam surface. allen.in
Metal Ions: In a Jones reductor, the amalgam's surface interacts with dissolved metal ions (e.g., Fe³⁺, Cr³⁺, UO₂²⁺), reducing them to lower oxidation states through electron transfer. wikipedia.orgalchetron.com
Water: Water serves as the primary solvent in many applications, such as in the Jones reductor. alchetron.com In Pinacol coupling reactions, it can also act as the proton source for the final step to generate the neutral diol product. wikipedia.org
Mercury(II) Chloride: The interaction between zinc metal and an aqueous solution of mercury(II) chloride is not a synthetic application but rather the essential preparatory step to form the amalgam itself. alchetron.comquora.com
The table below summarizes these key interactions.
| Reagent | Context/Reaction | Role of Reagent | Resulting Interaction/Product |
| Hydrochloric Acid (HCl) | Clemmensen Reduction, Jones Reductor | Provides acidic medium, activates carbonyls | Protonation of substrates, dissolution of zinc oxide byproducts. allen.in |
| Ketones / Aldehydes | Pinacol Coupling, Clemmensen Reduction | Substrate (electron acceptor) | Reductive coupling to form 1,2-diols or reduction to alkanes. wikipedia.orglibretexts.org |
| Metal Ions (e.g., Cr³⁺, UO₂²⁺) | Jones Reductor | Substrate (electron acceptor) | Reduction to a lower, stable oxidation state. alchetron.com |
| Water (H₂O) | General Solvent, Pinacol Coupling | Solvent, proton source | Facilitates ion mobility; protonates pinacolate intermediate. wikipedia.orgalchetron.com |
| Mercury(II) Chloride (HgCl₂) | Amalgam Preparation | Oxidizing agent for Zinc | Forms the zinc-mercury amalgam surface. alchetron.comacemap.info |
Advanced Non Clinical Applications of Zinkamalgam Systems
Zinkamalgam in Electrochemical Energy Storage and Conversion Devices
The use of zinc amalgam in electrochemical cells dates back to early battery designs, where its primary function was to mitigate undesirable side reactions. Historically, the zinc plates in dry batteries and Voltaic piles were amalgamated with a small amount of mercury. wikipedia.orgwikipedia.org This amalgamation was crucial for protecting the zinc electrodes from corrosion in the acidic electrolyte. dokumen.pub Specifically, the mercury coating increases the hydrogen overvoltage on the zinc surface, which effectively inhibits the formation of hydrogen gas—a parasitic reaction that reduces the cell's efficiency and shelf life. dokumen.pubgoogle.com While the mercury itself does not participate in the primary redox reactions of the battery, its presence ensured a more stable and reliable power source. dokumen.pub However, with the advent of much purer zinc, the need for amalgamation to prevent these side reactions has been significantly reduced in commercial primary batteries. dokumen.pub
Despite its decline in conventional batteries, recent research has revisited zinc amalgam in the context of advanced rechargeable zinc-based batteries. A 2024 study explored a zinc-amalgam alloy with a specific Zn₃Hg composition as an anode material. rsc.org This alloy demonstrated a unique synergistic mechanism involving both zinc plating/stripping and an alloying/dealloying reaction. The research found that the binding between zinc atoms and the Zn₃Hg (002) surface was stronger than on a standard zinc (101) surface, suggesting enhanced stability and potentially mitigating the formation of dendrites that plague pure zinc anodes. rsc.org This indicates a renewed interest in zinc-mercury systems not just for corrosion prevention, but as an active component to improve the performance and cyclability of next-generation energy storage devices.
| Application Aspect | Historical Use (e.g., Voltaic Piles, Dry Cells) | Modern Research (e.g., Zn₃Hg Alloy Anode) |
|---|---|---|
| Primary Function | Corrosion inhibition and suppression of hydrogen gas evolution. dokumen.pubgoogle.com | Active anode material for improved cycling stability. rsc.org |
| Mechanism | Increased hydrogen overvoltage on the zinc surface. google.com | Synergistic zinc plating/stripping and alloying/dealloying reactions. rsc.org |
| Role of Mercury | Passive surface coating. dokumen.pub | Active component of the bulk alloy (Zn₃Hg). rsc.org |
| Primary Goal | Increase shelf-life and prevent deterioration in storage. wikipedia.org | Enhance rechargeability and prevent dendrite formation. rsc.org |
This compound in Specialized Analytical Chemistry Methodologies
In analytical chemistry, zinc amalgam serves as a powerful reducing agent, most famously in the Jones reductor. The Jones reductor is a column packed with amalgamated zinc used for the quantitative reduction of analytes in solution prior to titration. wikipedia.org For example, it is used to reduce ferric ions (Fe³⁺) to ferrous ions (Fe²⁺) or titanic ions (Ti⁴⁺) to titanous ions (Ti³⁺) for subsequent analysis. wikipedia.org The amalgamation of zinc is key to its effectiveness, as it provides a continuously clean and highly reactive surface that prevents the passivation that can occur with pure zinc. spectrumchemical.comfishersci.com
Zinc amalgam plays a significant role in electroanalytical techniques, particularly in voltammetry and stripping analysis. The reaction at an amalgam electrode is often easier to study and more reproducible than at a pure solid metal electrode, which can be complicated by surface crystallization and preparation. utexas.edu
In stripping voltammetry, a class of highly sensitive methods for determining trace concentrations of metal ions, the formation of an amalgam is a central principle. libretexts.org The technique involves a preconcentration step where the target metal ions in the sample are reduced and deposited onto a mercury-based electrode, forming an amalgam. libretexts.org Subsequently, the potential is scanned, and the amalgamated metal is "stripped" back into the solution, generating a current peak whose magnitude is proportional to the analyte's concentration. libretexts.org
While mercury drop electrodes are common, solid electrodes coated with a film of amalgam, such as the silver amalgam film electrode (Hg(Ag)FE), have proven to be reliable and mechanically durable tools for these analyses. uj.edu.plmdpi.com Novel approaches have also employed dental amalgam as a non-toxic electrode material for the potentiometric stripping analysis of lead and zinc in complex matrices like wine. researchgate.net A significant challenge in the stripping analysis of zinc is the potential interference from copper, which can form intermetallic compounds (e.g., Cu-Zn) on the electrode surface, altering the stripping behavior and leading to inaccurate results. mmu.ac.ukmetrohm.com
| Electrode Type | Description | Application Example | Reference |
|---|---|---|---|
| Zinc Amalgam Electrode | A liquid electrode system used for fundamental studies of zinc electrochemistry. | Studying the kinetics of the Zn(II)/Zn(Hg) reaction in alkaline media. | utexas.edu |
| Silver Amalgam Film Electrode (Hg(Ag)FE) | A solid silver electrode coated with a renewable film of mercury amalgam. | Voltammetric determination of zinc and copper in biological samples. | uj.edu.pl |
| Dental Amalgam Electrode | A solid, non-toxic electrode made from dental amalgam. | Potentiometric stripping analysis of zinc and lead in wine. | researchgate.net |
| Mercury Film Electrode (MFE) | A glassy carbon or other substrate coated with a thin film of mercury. | Anodic stripping voltammetry of zinc, cadmium, and lead in water samples. | metrohm.com |
The preconcentration step inherent to stripping voltammetry is a powerful method for metal ion separation. mdpi.com By applying a specific deposition potential, metal ions are selectively reduced and amalgamated into the mercury electrode, effectively separating them from the bulk solution matrix. libretexts.org This electrochemical deposition transfers the analyte from the large volume of the sample to the very small volume of the electrode, achieving concentration factors of several orders of magnitude. libretexts.org
This process allows for the determination of metal ions at trace and ultra-trace levels (parts per billion or lower). The selectivity of the separation can be controlled by carefully choosing the deposition potential. For instance, metals with more positive reduction potentials can be deposited while others remain in solution, allowing for the analysis of specific components within a complex mixture. researchgate.net Therefore, the formation of zinc amalgam within the electrode is the key mechanism for both the separation and preconcentration required for highly sensitive measurements.
This compound in Material Science for Alloy Development and Surface Modification
In the field of material science, zinc's role in amalgam alloys is best exemplified by its inclusion in dental amalgams. Dental amalgam is an alloy formed by reacting liquid mercury with a powder containing silver, tin, copper, and often zinc. uobaghdad.edu.iq In this context, zinc is added during the manufacturing of the alloy powder not as a primary structural component, but as a crucial processing aid. It acts as a deoxidizer or scavenger, preferentially reacting with any oxygen present during the casting process. pocketdentistry.comquora.com This prevents the oxidation of the other primary metals like silver and tin, ensuring a clean and well-formed alloy. quora.com
Furthermore, in high-copper dental amalgams, a zinc concentration of around 1% has been shown to improve the longevity of restorations by reducing margin fracture. uobabylon.edu.iq This is attributed to zinc's behavior as a sacrificial anode, which delays the corrosion of the tin-mercury (γ2) phase within the set amalgam. uobabylon.edu.iq
The concept of amalgamation can also be viewed as a form of surface modification for zinc itself. Commercially available "amalgamated zinc" consists of zinc granules that have been surface-treated with mercury. spectrumchemical.comfishersci.com This treatment creates a surface amalgam that is a more powerful and effective reducing agent than pure zinc metal because the amalgam layer does not develop a passive oxide layer that would otherwise inhibit its reactivity. spectrumchemical.comfishersci.com
This compound in Laboratory-Scale Preparative Chemistry Beyond Basic Reductions
Beyond its use in the well-known Clemmensen reduction for converting ketones and aldehydes to alkanes, zinc amalgam is a valuable reagent in more specialized laboratory-scale preparative chemistry. wikipedia.orgwikipedia.org Its enhanced reactivity makes it an excellent starting material for preparing solutions of metal ions in low oxidation states, which are themselves useful reagents. spectrumchemical.comfishersci.com Examples include the preparation of solutions containing titanium(III), vanadium(II), chromium(II), molybdenum(III), and uranium(III) from their higher oxidation state precursors. fishersci.com
A specific example of its application in advanced organic synthesis is the preparation of 1,5-naphthalenedithiol. In a documented procedure, 1,5-naphthalenedisulfonyl chloride is reduced using a zinc dust amalgam in a sulfuric acid medium. orgsyn.org This reaction proceeds efficiently at reflux to yield the target dithiol, a compound that would be difficult to synthesize using milder reducing agents. The use of freshly prepared zinc dust amalgam is critical, as it ensures a highly active reducing surface, free from the zinc oxide that could otherwise impede the reaction. orgsyn.org This demonstrates the utility of zinc amalgam in complex functional group transformations beyond simple carbonyl reductions.
Environmental and Material Science Considerations of Zinkamalgam
Environmental Pathways and Cycling of Mercury Associated with Zinkamalgam
The primary environmental concern associated with zinc amalgam is the potential release of mercury into the environment. The pathways for this release are varied and depend on the application and disposal methods. In industrial and laboratory settings, potential release pathways include:
Wastewater Discharge: Inadequate treatment of wastewater from chemical processes utilizing zinc amalgam can introduce mercury into aquatic systems. sid.ir This mercury can exist in various forms, including elemental mercury, inorganic mercury ions, and organomercury compounds. europa.eu
Air Emissions: Although less common in controlled laboratory settings, heating or improper handling of zinc amalgam can lead to the volatilization of mercury, releasing it into the atmosphere. minamataconvention.org
Solid Waste Disposal: Improper disposal of spent zinc amalgam or contaminated materials in landfills can lead to the leaching of mercury into the soil and groundwater. minamataconvention.org
Once in the environment, mercury undergoes a complex cycle. In aquatic environments, inorganic mercury can be converted by microorganisms into the highly toxic methylmercury. europa.eu Methylmercury bioaccumulates in aquatic organisms and biomagnifies up the food chain, posing a significant risk to wildlife and human health through the consumption of contaminated fish. europa.euminamataconvention.org Mercury in the atmosphere can be transported over long distances before being deposited onto land and water. minamataconvention.org In soil, mercury can bind to organic matter and clay particles, but it can also be mobilized by various environmental factors.
Degradation and Stability of this compound in Various Environmental Matrices
The degradation and stability of zinc amalgam in the environment are influenced by several factors, including pH, the presence of oxidizing agents, and the surrounding matrix.
In Water: The stability of zinc amalgam in aqueous environments is pH-dependent. In acidic conditions, such as those found in some industrial wastewaters, the zinc component of the amalgam can corrode, potentially releasing both zinc and mercury ions into the solution. In alkaline conditions, the formation of passive oxide layers on the surface may slow down the corrosion process. mdpi.com However, the presence of complexing agents in the water can enhance the dissolution of mercury.
In Soil: The fate of zinc amalgam in soil is less well-documented. It is anticipated that the amalgam would slowly oxidize, with the rate depending on soil properties such as pH, redox potential, and microbial activity. The released mercury could then bind to soil components or be transformed into more mobile or toxic forms. europa.eu
Degradation Products: The primary degradation products of zinc amalgam in an oxidizing environment are expected to be zinc ions (Zn²⁺) and various forms of mercury, including elemental mercury (Hg⁰), mercurous ions (Hg₂²⁺), and mercuric ions (Hg²⁺). These can further react to form various inorganic and organic mercury compounds.
Remediation Strategies for Mercury Release from this compound in Controlled Environments
Given the toxicity of mercury, effective remediation strategies are crucial for managing releases from zinc amalgam in industrial and laboratory settings. These strategies can be broadly categorized into containment, removal, and treatment.
Containment: In the event of a spill, the immediate priority is to contain the amalgam to prevent its spread. This can be achieved using spill kits that often contain sulfur powder, which reacts with mercury to form less volatile mercuric sulfide. reddit.com Another approach involves using zinc dust to form a solid amalgam with the spilled mercury, making it easier to collect. reddit.com
Removal from Wastewater: Several methods can be employed to remove mercury from industrial and laboratory wastewater:
Precipitation: Chemical precipitation, often using sulfides, can effectively remove mercury from aqueous solutions by forming insoluble mercuric sulfide.
Adsorption: Activated carbon and other sorbents can be used to adsorb mercury from wastewater. reddit.com
Ion Exchange: Ion exchange resins can selectively remove mercury ions from solution.
Treatment of Solid Waste: Solid waste contaminated with zinc amalgam should be treated as hazardous waste. unl.edu Management practices include collection in clearly labeled, airtight containers and disposal through a licensed hazardous waste management facility. lus.orgresearchgate.net Thermal treatment can be used to recover mercury from the waste through distillation.
Below is a table summarizing some remediation strategies:
| Remediation Strategy | Target Matrix | Mechanism |
| Amalgamation with Zinc Dust | Spills | Forms a solid, more easily collectible amalgam. reddit.com |
| Reaction with Sulfur Powder | Spills | Forms less volatile mercuric sulfide. reddit.com |
| Chemical Precipitation | Wastewater | Forms insoluble mercury compounds (e.g., HgS). |
| Adsorption | Wastewater | Binds mercury to the surface of a sorbent material. reddit.com |
| Thermal Treatment (Retorting) | Solid Waste | Separates mercury through volatilization and condensation. |
Corrosion Behavior and Long-Term Stability of this compound in Contact with Different Materials
In industrial and research settings, zinc amalgam is often used in reactors made of stainless steel or glass. The long-term stability and potential for corrosion in contact with these materials are important considerations.
Stainless Steel: Stainless steel is generally resistant to corrosion. However, the presence of mercury can lead to a phenomenon known as liquid metal embrittlement, which can compromise the structural integrity of the steel over time, especially at elevated temperatures and under stress. The addition of zinc to other alloys has been shown to influence corrosion rates, in some cases reducing them by forming protective oxide layers. nih.govustb.edu.cn However, direct, long-term studies on the specific interaction between zinc amalgam and various grades of stainless steel under typical process conditions are limited.
Glass: Borosilicate glass, commonly used for laboratory reactors, is highly resistant to chemical attack from most substances. It is not expected to react with or be corroded by zinc amalgam under normal operating conditions. Therefore, glass reactors are often the preferred choice for reactions involving mercury-containing reagents to minimize the risk of material degradation and contamination.
Lifecycle Assessment Considerations for this compound in Industrial and Research Settings
A comprehensive lifecycle assessment (LCA) of zinc amalgam in industrial and research settings would evaluate the environmental impacts associated with all stages of its existence, from raw material extraction to disposal.
Cradle-to-Gate: This phase includes the environmental impacts of mining and processing both zinc and mercury. The production of primary zinc has a significant energy demand and associated carbon footprint. zinc.org Mercury mining and refining are also energy-intensive and carry the risk of environmental contamination.
Use Phase: The primary environmental impact during the use phase is the potential for mercury release, as discussed in section 6.1. In applications like the Clemmensen reduction, the reaction conditions (e.g., acidic environment) can influence the rate of mercury release. mdpi.orgquora.comjuniperpublishers.com While the use of amalgamated zinc can be more efficient for certain chemical reactions, the environmental risks associated with mercury must be carefully managed. quora.comstackexchange.com
End-of-Life: The end-of-life management of zinc amalgam waste is a critical stage of its lifecycle. As a hazardous waste, it requires specialized collection, treatment, and disposal to prevent environmental contamination. unl.eduresearchgate.netnih.gov Regulations are in place to manage hazardous waste from laboratories and industrial facilities, which include specific protocols for mercury-containing materials. unl.edunih.gov The goal is to either recover the mercury for reuse or stabilize it in a form that is not harmful to the environment. The development of effective recycling and recovery technologies for mercury from spent amalgam is an important aspect of a circular economy approach.
The following table outlines the key stages and associated environmental considerations in the lifecycle of zinc amalgam:
| Lifecycle Stage | Key Environmental Considerations |
| Raw Material Extraction and Processing | Energy consumption and greenhouse gas emissions from zinc and mercury production. zinc.org Potential for mercury release during mining and refining. |
| Manufacturing of Zinc Amalgam | Worker exposure to mercury vapor. Management of any waste generated during the amalgamation process. |
| Use in Industrial/Research Processes | Potential for mercury release to air, water, and soil. sid.irminamataconvention.org Management of process residues and wastewater. |
| End-of-Life (Disposal/Recycling) | Classification and handling as hazardous waste. unl.eduresearchgate.net Potential for long-term environmental contamination from landfilling. minamataconvention.org Importance of mercury recovery and recycling. |
Analytical and Spectroscopic Characterization Techniques for Zinkamalgam
X-ray Diffraction (XRD) for Phase Analysis and Crystallography of Zinc Amalgam
X-ray diffraction (XRD) is a fundamental technique for determining the crystal structure and phase composition of zinc amalgam. By analyzing the diffraction pattern of X-rays interacting with the material, researchers can identify the specific crystalline phases present and their crystallographic parameters.
Studies on the Hg-Zn system have utilized XRD to identify and characterize its intermetallic phases. For instance, the crystal structure of HgZn₃ was determined using single crystal and powder XRD methods. researchgate.net This analysis revealed that the phase possesses an orthorhombic crystal system, with the most probable space group being Cmc2i. researchgate.net The lattice constants were determined to be a = 270.8 ± 0.1 pm, b = 469.6 ± 0.2 pm, and c = 547.1 ± 0.2 pm. researchgate.net This structure is isostructural with β'-Cu₃Ti and can be viewed as a distorted variant of hexagonal close packing. researchgate.net
In the context of dental amalgams, which can contain zinc, XRD is employed to analyze the phase composition and its evolution. nih.gov For example, in Zn-Al based alloys used in coatings, XRD helps in the qualitative and quantitative analysis of phases like the Zn-based η-solid solution (P6₃/mmc) and the Al-based α-solid solution (Fm3̄m). imim.pl Furthermore, XRD has been used to study the changes in the crystal structure of dentin after being restored with zinc-containing amalgams, revealing alterations in crystallinity and crystallite size of calcium phosphate (B84403) deposits. cambridge.orgnih.gov
Table 1: Crystallographic Data for HgZn₃ from XRD Analysis
| Parameter | Value | Reference |
| Crystal System | Orthorhombic | researchgate.net |
| Space Group | Cmc2i | researchgate.net |
| Lattice Constant (a) | 270.8 ± 0.1 pm | researchgate.net |
| Lattice Constant (b) | 469.6 ± 0.2 pm | researchgate.net |
| Lattice Constant (c) | 547.1 ± 0.2 pm | researchgate.net |
Electron Microscopy (SEM, TEM) for Morphological and Nanostructural Elucidation of Zinc Amalgam
Electron microscopy techniques, including Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are indispensable for visualizing the surface morphology and internal nanostructure of zinc amalgam at high resolution.
SEM provides detailed images of the surface topography. In studies of dental amalgams, SEM has been used to compare the surface morphologies of different retrograde filling materials, including zinc-containing amalgam, after setting under various conditions. nih.gov It has also been employed to observe the microstructure of Zn-Al-Mg coatings, revealing the distribution of different phases. researchgate.net For instance, SEM imaging of zinc oxide nanostructures, a related compound, shows morphologies ranging from spherical to interwoven nanoplate structures depending on synthesis parameters. mdpi.com
TEM and High-Resolution TEM (HRTEM) offer even greater magnification, allowing for the examination of the nanostructural features, including crystal lattice fringes and defects. For example, HRTEM analysis of ZnO-Ag nanocomposites has been used to identify the wurtzite hexagonal phase of ZnO and the orientation of Ag nanoparticles. mdpi.com Similarly, in the study of polluted sediments, TEM revealed the presence of ZnS nanoparticles forming aggregates that resemble bacterial cells, suggesting a bio-influenced formation mechanism. mdpi.com While direct TEM studies on zinc amalgam are less common in the provided search results, the techniques are clearly applicable for investigating the nanoscale distribution of phases and any present nanostructures.
Table 2: Morphological and Nanostructural Observations from Electron Microscopy
| Technique | Observation | Material Context | Reference |
| SEM | Comparison of surface morphologies of retrograde filling materials. | Dental Amalgam | nih.gov |
| SEM | Observation of phase distribution in coatings. | Zn-Al-Mg Coatings | researchgate.net |
| SEM/TEM | Characterization of nanoparticle morphology (spherical, nanoplates). | Zinc Oxide | mdpi.com |
| HRTEM | Identification of wurtzite hexagonal phase and Ag nanoparticle orientation. | ZnO-Ag Nanocomposites | mdpi.com |
| TEM | Observation of ZnS nanoparticle aggregates. | Polluted Sediments | mdpi.com |
Spectroscopic Methods (XPS, Raman, AAS) for Elemental and Surface Composition of Zinc Amalgam
A variety of spectroscopic techniques are utilized to probe the elemental and surface composition of zinc amalgam, providing crucial information about its chemical state and purity.
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides information about the elemental composition and chemical states of the elements on the surface of a material. In the analysis of dental amalgams, XPS has shown that with oxidation, the surface content of tin and oxygen increases, while copper and mercury decrease. nih.gov For zinc-containing amalgams, an increase in surface zinc content is observed, which can form a stable oxide layer that suppresses the release of mercury. nih.govresearchgate.net One study on a conventional amalgam surface identified the presence of tin (23.2%), mercury (6.6%), carbon (19%), and oxygen (51.2%) via XPS. khalijedental.com.ly
Raman Spectroscopy is a vibrational spectroscopy technique that provides information about the molecular structure and chemical bonding within a material. In the context of materials related to zinc amalgam, Raman spectroscopy has been used to study Zn-substituted cobalt ferrites, where the presence of Zn(II) is identified by specific vibrational modes. nih.gov For zinc oxide, Raman spectra exhibit characteristic peaks corresponding to its wurtzite structure. ramanlife.com Studies on dental amalgams have also utilized Raman spectroscopy to characterize the mineral deposits at the dentine interface. nih.gov
Atomic Absorption Spectrometry (AAS) is a highly sensitive technique for determining the concentration of specific elements in a sample. analytik-jena.com It is particularly useful for quantitative elemental analysis. For instance, AAS can be used to determine the zinc content in various samples with high accuracy. oiv.intoiv.int In studies comparing analytical methods for determining zinc in biological samples, AAS is often considered a reference method due to its precision and low detection limits. ptfarm.pl
Table 3: Summary of Spectroscopic Findings for Zinc-Related Amalgams
| Technique | Finding | Material Context | Reference |
| XPS | Increased surface zinc and oxygen content upon oxidation. | Dental Amalgam | nih.gov |
| XPS | Surface elemental composition: Sn (23.2%), Hg (6.6%), C (19%), O (51.2%). | Conventional Amalgam | khalijedental.com.ly |
| Raman | Identification of Zn(II) through specific vibrational modes. | Zn-Substituted Cobalt Ferrites | nih.gov |
| AAS | Quantitative determination of zinc concentration. | General Analytical Chemistry | oiv.intoiv.int |
Electrochemical Characterization Techniques (Cyclic Voltammetry, Chronocoulometry) for Zinc Amalgam Electrode Behavior
Electrochemical techniques are vital for understanding the redox behavior and reaction mechanisms of zinc amalgam when used as an electrode.
Cyclic Voltammetry (CV) is a potentiodynamic electrochemical measurement where the potential of a working electrode is ramped linearly versus time. CV studies on dental amalgams have revealed the influence of composition on their electrochemical behavior. For instance, the presence of zinc affects the oxidation process in both low- and high-copper amalgams. nih.gov In the absence of zinc, a tin oxidation peak (Sn²⁺) appears at -0.4 V, whereas in the presence of zinc, a different tin oxidation peak (Sn⁴⁺) is observed at -0.6 V. nih.gov The reduction of Zn(II) at a mercury electrode, forming an amalgam, has been shown to be a reversible process, though the amalgam formation itself can introduce complexities to the voltammograms. cibtech.org
Chronocoulometry is an electrochemical technique where a potential step is applied to an electrode, and the resulting charge is measured as a function of time. This method has been employed to study the kinetics of the zinc(II)/zinc amalgam electrode reaction in alkaline solutions. semanticscholar.orgutexas.edusemanticscholar.org By fitting experimental charge-time curves to theoretical models, kinetic parameters for the stepwise electron transfer mechanism can be obtained. utexas.edu These studies have contributed to elucidating the complex reaction mechanism of the zinc amalgam electrode. tue.nl
Table 4: Electrochemical Parameters for Zinc Amalgam Systems
| Technique | Parameter/Observation | Conditions | Reference |
| Cyclic Voltammetry | Sn²⁺ oxidation peak at -0.4 V (Zn-absent) | 1.0% NaCl, 37°C | nih.gov |
| Cyclic Voltammetry | Sn⁴⁺ oxidation peak at -0.6 V (Zn-present) | 1.0% NaCl, 37°C | nih.gov |
| Cyclic Voltammetry | Reversible reduction of Zn(II) to form amalgam | Various potassium salt supporting electrolytes | cibtech.org |
| Chronocoulometry | Used to determine kinetic parameters of the electrode reaction | 0.18-4.0M KOH solutions | utexas.edusemanticscholar.org |
Theoretical and Computational Investigations of Zinkamalgam
Quantum Mechanical Studies of Zinc-Mercury Bonding and Interfacial Interactions
Quantum mechanical (QM) calculations are crucial for understanding the intrinsic nature of the bonding between zinc and mercury atoms and their interactions at interfaces. These studies delve into the electronic structure to explain the stability and properties of the amalgam.
The bonding in zinc and mercury clusters has been a subject of significant theoretical interest. Studies on zinc clusters have shown a transition from covalent to metallic bonding as the cluster size increases, with a more rapid transition toward bulk metallicity compared to cadmium and mercury clusters. acs.org For mercury, relativistic effects are significant and must be considered in calculations. mdpi.com The interaction between zinc and mercury is complex. A study on a trimetallic compound containing a Zn-Hg-Zn unit suggested it is best described as two formal Zn(I) atoms with a Hg(0) atom positioned between them. nih.govresearchgate.net This indicates a nuanced bonding scenario that is not a simple alloy mixture. Quantum Theory of Atoms in Molecules (QTAIM) analysis of this Zn-Hg-Zn complex revealed a delocalization index of 0.76, implying that the Zn-Hg interactions are fairly symmetrical and approach a classical covalent bond character. researchgate.net
QM methods are also used to investigate interfacial phenomena. The development of robust theoretical frameworks is essential for processing and understanding the quantum-mechanical exchange interactions that change as a function of time and external environments, which is critical for future technologies. osti.gov For instance, polaritons, which are quantum mechanical amalgams of excitons and photons, are studied for their potential in light-emitting devices, highlighting the application of QM principles to hybrid material systems. researchgate.net Theoretical studies of gas-phase metal halides using quantum mechanical approaches have helped resolve discrepancies in molecular conformations, such as for mercury dichloride. icm.edu.pl
High-level ab initio calculations, such as the Coupled-Cluster with Singles, Doubles, and perturbative Triples (CCSD(T)) method, have been employed to determine the bond dissociation energies (BDEs) in related metal-ligand systems. For example, calculations on M(EH)₂ molecules (where M = Zn, Hg and E = S, Se, Te) show that Hg-E bonds are significantly stronger than Mg-E bonds. smu.edu Such studies provide fundamental data that can inform the understanding of bonding in more complex amalgam systems.
Table 8.1: Comparative Analysis of Zn-Hg Bonding Characteristics from QM Studies
| Property | Finding | Significance | Source(s) |
|---|---|---|---|
| Bond Character | In a Zn-Hg-Zn complex, bonding is described as two Zn(I) atoms with a central Hg(0). | Moves beyond a simple metallic alloy picture to a more complex electronic arrangement. | nih.govresearchgate.net |
| Delocalization Index (DI) | The DI for the Zn-Hg interaction was found to be 0.76. | Indicates a fairly symmetrical interaction with significant covalent character. | researchgate.net |
| Bonding Transition | Zinc clusters show a more rapid transition from covalent to metallic bonding than mercury clusters. | Highlights differences in the onset of metallic properties based on atomic composition. | acs.org |
| Relativistic Effects | Effective core potentials (ECP) are included in calculations for Hg to account for relativistic effects. | Essential for accurately modeling the electronic structure and bonding of heavy elements like mercury. | mdpi.com |
Density Functional Theory (DFT) Applications to Zinkamalgam Electronic Structure and Reactivity
Density Functional Theory (DFT) has become a primary computational tool for investigating the electronic structure and reactivity of complex chemical systems, including zinc amalgam. umn.eduscispace.com It offers a balance between computational cost and accuracy, making it suitable for studying molecules, clusters, and surfaces. umn.edu
DFT calculations are used to elucidate the electronic properties of zinc-containing systems. For zinc clusters, DFT studies have tracked the binding energy and bond length as a function of cluster size, correlating these properties with the population of electrons in the 4p orbital. researchgate.net These calculations revealed that in larger clusters (n > 20), surface zinc atoms tend to have a positive charge, while interior atoms have a negative charge. researchgate.net In studies of zinc coordination polymers, DFT has been used to investigate the highest occupied molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), the energy gap, and global reactivity descriptors. acs.org Such analyses help in understanding the stability and reactivity of the material. For example, it was found that the zinc coordination polymer ZnBTC is more stable but less reactive in a solvent medium than in the gas phase. acs.org
The reactivity of zinc amalgam is a key area of investigation using DFT. In the context of the Clemmensen reduction, where zinc amalgam is a key reagent, the heterogeneous nature of the reaction makes mechanistic studies difficult. wikipedia.org DFT can help probe the interactions between reactants and the amalgam surface. For instance, DFT calculations have been used to investigate the binding mechanism of elemental mercury on a ZnS(110) surface, providing insights into mercury capture technologies that are relevant to understanding Zn-Hg interactions. researchgate.net Furthermore, DFT has been applied to study the interaction between metal ions (including Zn(II)) released from amalgams and carbohydrates, analyzing bond strength and charge transfer. davidpublisher.com
DFT is also instrumental in understanding the structure and reactions of novel metal complexes involving zinc and mercury. The synthesis of a compound with a Zn-Hg-Zn bond was complemented by DFT and QTAIM analyses, which were essential in describing the electronic structure as two Zn(I) centers bridged by a Hg(0) atom. nih.gov DFT calculations have also been employed to study the redox activity in zinc complexes, helping to elucidate the electronic structure and reproduce experimental structural data. acs.org
Table 8.2: Electronic Properties of Zinc-Containing Systems from DFT Calculations
| System | Property Investigated | DFT Functional/Basis Set | Key Finding | Source(s) |
|---|---|---|---|---|
| Zn Clusters (Znₙ, n=2-32) | Structure, electronic charge states, binding energy | Not specified in abstract | Binding energy increases significantly at n=4 and n=8-16; surface atoms are positively charged in larger clusters. | researchgate.net |
| ZnBTC Coordination Polymer | HOMO, LUMO, energy gap, reactivity descriptors | Not specified in abstract | The compound is more stable and less reactive in a solvent medium. | acs.org |
| {((Ar')NacNac)Zn}₂Hg | Molecular and electronic structure | Not specified in abstract | Structure is best described as two Zn(I) atoms with a Hg(0) atom in between. | nih.govresearchgate.net |
| Metal(II)-Carbohydrate Complexes | Interaction energy, charge transfer, bond stability | B3LYP/LanL2DZ | Acceptor strength order: CuCl₂ > SnCl₂ > ZnCl₂. | davidpublisher.com |
| Zn-bpy Complexes | Electronic structure, ligand bite angle, bond lengths | Not specified in abstract | Reduction of the bpy ligand leads to elongation of Zn–N bonds to the co-ligand. | acs.org |
Molecular Dynamics Simulations of this compound Surface Processes and Reaction Pathways
Molecular Dynamics (MD) simulations are a powerful computational technique for studying the time evolution of atomic and molecular systems, providing detailed insights into dynamic processes such as surface phenomena and reaction pathways that are difficult to observe experimentally.
MD simulations have been successfully used to model the deposition of zinc films on substrates. For example, simulations of zinc film growth on a Cu(111) surface revealed that the behavior of zinc-adsorbed atoms conforms to an epitaxial growth mode, forming a highly ordered interface. mdpi.com These simulations can explore the effects of process parameters like temperature, deposition rate, and incident energy on the quality and structure of the resulting film. mdpi.com Such studies are foundational to understanding the formation and surface structure of zinc amalgam at an atomic scale. The surface roughness, a critical parameter in heterogeneous reactions, can also be studied, with simulations showing how different surface processes can lead to smoothing of surface features. science.gov
In the context of biochemical systems, MD simulations are essential for modeling metalloproteins. The cationic dummy atom method has been employed in MD simulations to successfully model zinc complexes in enzymes like phosphotriesterase and farnesyltransferase, maintaining the correct coordination geometry around the zinc ions, which is often a challenge for standard nonbonded models. nih.govnih.gov These advanced simulation techniques are crucial for accurately representing the active sites of zinc-containing enzymes.
MD simulations also shed light on interactions at the solid-liquid interface. Studies on zinc oxide surfaces in contact with water have used a step-by-step approach, starting from single adsorbed water molecules up to bulk liquid, to analyze the complex interface. uni-bremen.de These simulations, often combined with DFT, can investigate the structuring of water layers, surface reconstruction of defects, and the adsorption of biomolecules like amino acids onto the surface. uni-bremen.de This approach is directly applicable to understanding how the zinc amalgam surface behaves in an aqueous environment, which is relevant for many of its applications, including in electrochemistry and organic reductions. Recent MD simulations have also explored the interaction between metal oxides found in industrial dust (including ZnO) and deep eutectic solvents, revealing the mechanism of selective leaching at a molecular level. mdpi.com
Table 8.3: Parameters and Findings from Selected MD Simulations of Zinc-Related Systems
| System Studied | Simulation Type | Key Parameters | Major Finding | Source(s) |
|---|---|---|---|---|
| Zn film on Cu(111) | Film Deposition | Temperature: 300 K; Deposition rate: 5 atoms/ps; Incident energy: 0.1-3.0 eV. | Zn atoms follow an epitaxial growth mode, forming an ordered interface. Increased incident energy improves film quality. | mdpi.com |
| Phosphotriesterase (Zinc enzyme) | Protein Simulation | 2.0 ns simulation time; 1.0 fs time step; Cationic dummy atom method. | The cationic dummy atom method successfully maintained the four-ligand coordination of the two zinc complexes. | nih.gov |
| ZnO/Water Interface | Solid-Liquid Interface | Compared DFT, DFTB, and reactive force fields. | Discrepancies between methods have a dramatic effect on the dissociation equilibria and structuring of liquid water layers. | uni-bremen.de |
| Metal Oxides in DES | Leaching Mechanism | Choline chloride-malonic acid solvent; Analyzed interaction energy and radial distribution function. | The interaction strength order is ZnO > Fe₂O₃ > Al₂O₃ > CaO, explaining the selective leaching of zinc oxide. | mdpi.com |
Predictive Modeling for this compound's Role in Catalysis and Reduction
Predictive computational modeling has emerged as a vital tool in catalysis research, enabling the in silico design and optimization of catalysts. rsc.org For systems like zinc amalgam, which are used in important chemical transformations, predictive models can help elucidate reaction mechanisms and identify key factors that govern catalytic activity and selectivity.
In the field of heterogeneous catalysis, multiscale modeling approaches that combine first-principles calculations (like DFT) with microkinetic modeling are particularly powerful. For example, such an approach was used to study CO₂ hydrogenation on Cu/ZnO-based catalysts. semanticscholar.org DFT calculations were performed to determine the thermodynamics and kinetics of elementary reaction steps and adsorption of intermediates. This data was then fed into mean-field microkinetic models to predict the catalyst's performance (conversion and selectivity) under various reaction conditions. semanticscholar.org This methodology could be directly applied to predict the behavior of zinc amalgam in catalytic reductions, identifying rate-determining steps and the most abundant surface species.
Machine learning (ML) is increasingly being integrated with DFT calculations to accelerate the screening of catalysts. High-throughput screening protocols, accelerated by ML, have been used to investigate the optimal composition of Cu-Mn-Ni-Zn high-entropy alloy catalysts for the CO₂ reduction reaction. researchgate.net Predictive models were constructed using various ML regressors to evaluate candidates based on the adsorption energies of key intermediates. researchgate.net This approach could be adapted to screen different compositions or surface structures of zinc amalgam to predict their efficacy in specific reduction reactions, such as the Clemmensen reduction.
Predictive models are also crucial for understanding electrochemical reactions. Theoretical frameworks have been developed to describe amalgam-forming electrode reactions, such as the reduction of divalent cations like zinc. agh.edu.pl These models treat the multi-step nature of the process, considering both electron- and ion-transfer steps, and can predict how the reaction rate depends on the applied potential. Chronocoulometric and voltammetric studies of the zinc amalgam electrode reaction in alkaline solutions have used fittings of experimental data to complete theoretical equations for stepwise electron transfer to determine kinetic parameters, demonstrating the synergy between experimental work and predictive theoretical models. utexas.edu
Table 8.4: Applications of Predictive Modeling in Zinc-Related Catalytic Systems
| Modeling Approach | System/Reaction | Predicted Properties | Significance for this compound | Source(s) |
|---|---|---|---|---|
| DFT + Microkinetic Modeling | CO₂ Hydrogenation on Cu/ZnO | Conversion, selectivity, turnover frequency, surface coverage. | Provides a framework to predict the catalytic performance of zinc amalgam in reduction reactions. | semanticscholar.org |
| Machine Learning-Accelerated DFT | CO₂ Reduction on Cu-Mn-Ni-Zn Alloys | Optimal catalyst composition for CH₄ and CH₃OH selectivity. | Demonstrates a high-throughput method to screen amalgam compositions for targeted reactions. | researchgate.net |
| Electrochemical Kinetic Theory | Zn²⁺ Reduction at an Amalgam Electrode | Rate-determining steps, potential dependence of reaction rate. | Allows for mechanistic interpretation of electrochemical data and prediction of kinetic behavior. | agh.edu.plutexas.edu |
| Homogeneous Catalysis Modeling | General Catalyst Optimization | Identification of "good regions" in the catalyst space. | Establishes the general principle of using in silico methods to narrow the experimental search for optimal reduction conditions. | rsc.org |
Computational Approaches to Understanding this compound Heterogeneous Reactions
Computational methods are indispensable for unraveling the complex mechanisms of heterogeneous reactions that occur at the surface of zinc amalgam. The surface plays a critical role in these reactions, as the interaction between reactants and the amalgam surface dictates the reaction's efficiency and pathway. wisdomlib.org
The Clemmensen reduction, which uses zinc amalgam and hydrochloric acid to reduce aldehydes and ketones to alkanes, is a classic example of a heterogeneous reaction where the mechanism remains obscure despite its long history. wikipedia.org Mechanistic proposals invoke the formation of organozinc intermediates, possibly zinc carbenoids, either as discrete species or as fragments bound to the zinc metal surface. wikipedia.orgwisdomlib.org Computational studies are essential to test these hypotheses. Theoretical calculations can explore the potential energy surfaces of proposed pathways, helping to distinguish between them. For instance, a proposed mechanism from 1975 involves the conversion of the carbonyl to a radical anion, then to a zinc carbenoid, and finally reduction to the alkane. wikipedia.org
Furthermore, computational chemistry is used to review and understand mercury removal technologies, which often involve heterogeneous reactions on metal and metal oxide surfaces. tyut.edu.cn These studies, which use methods like DFT, investigate the adsorption and oxidation mechanisms of mercury species on various surfaces, providing insights into the nature of the heterogeneous reactions that are directly relevant to the stability and surface chemistry of zinc amalgam. tyut.edu.cn Similarly, investigations into heterogeneous zinc dicarboxylate catalysts for CO₂-epoxide copolymerization have used theoretical calculations to supplement experimental results, suggesting that a bimetallic mechanism is at play and identifying an optimal distance between zinc centers for catalytic activity. acs.org
Table 8.5: Compound Names Mentioned
| Compound Name |
|---|
| Zinc Amalgam |
| Cadmium |
| Mercury |
| Mercury Dichloride |
| Magnesium |
| Sulfur |
| Selenium |
| Tellurium |
| Zinc(II) terpyridine dichloride |
| Zinc(II) benzene-1,3,5-tricarboxylate (B1238097) (ZnBTC) |
| Copper(II) chloride |
| Tin(II) chloride |
| Zinc(II) chloride |
| Zinc Sulfide |
| Zinc Oxide |
| Iron(III) Oxide |
| Aluminum Oxide |
| Calcium Oxide |
| Choline Chloride |
| Malonic Acid |
| Carbon Dioxide |
| Methane |
| Methanol |
| Hydrazine |
Future Research Trajectories and Unexplored Potentials of Zinkamalgam
Development of Novel Zinc Amalgam Synthesis Approaches for Controlled Nanostructures
The synthesis of nanomaterials with precisely controlled size, shape, and surface chemistry is a cornerstone of modern materials science. While research into zinc-based nanostructures, particularly zinc oxide (ZnO), is extensive, the development of zinc amalgam nanostructures remains a nascent and promising field. biointerfaceresearch.comresearchgate.net Future research is anticipated to focus on adapting existing nanostructure synthesis methodologies to create zinc amalgam nanoparticles, nanorods, and other controlled morphologies.
Researchers have successfully produced intermetallic nanocrystals of various compositions, including palladium-zinc, through amalgamation processes where a liquid metal penetrates a solid one. ethz.ch This suggests the feasibility of developing similar techniques for zinc amalgam. Potential synthesis routes could include sonochemical methods, microemulsion techniques, and solvothermal processes, which have been employed for other zinc-chalcogenide nanoparticles. frontiersin.org A key challenge will be to control the stoichiometry and phase of the resulting nano-amalgam, which dictates its electrochemical and reactive properties. The development of "green" synthesis routes, using plant extracts or microorganisms as reducing and capping agents, also presents an eco-friendly avenue for producing zinc amalgam nanostructures, mirroring the progress made in ZnO nanoparticle synthesis. nih.govnih.gov
Table 1: Potential Synthesis Methods for Zinc Amalgam Nanostructures
| Synthesis Method | Description | Potential Advantages | Research Focus |
| Sol-Gel Method | Involves the transition of a solution system into a gel phase, allowing for the formation of a solid material. biointerfaceresearch.com | Precise control over particle size and morphology. researchgate.net | Adapting precursors and gelation conditions for amalgam formation. |
| Hydrothermal/Solvothermal Synthesis | Chemical reactions occur in a sealed, heated vessel containing an aqueous solution or organic solvent. biointerfaceresearch.com | High crystallinity, control over morphology by varying temperature and time. biointerfaceresearch.com | Investigating solvent effects and precursor stability for Hg-Zn systems. |
| Amalgamation of Nanoparticles | Penetration of liquid mercury into pre-synthesized zinc nanoparticles. ethz.ch | Direct control over the zinc core size. | Understanding the kinetics and thermodynamics of nano-amalgamation. |
| Green Synthesis | Utilization of biological entities like plant extracts or microbes for reduction and stabilization. nih.gov | Environmentally friendly, cost-effective. nih.gov | Identifying suitable biological extracts for reducing both zinc and mercury ions. |
Exploration of Zinc Amalgam in Emerging Green Chemistry Methodologies
Green chemistry emphasizes the design of chemical products and processes that minimize the use and generation of hazardous substances. neliti.com Zinc amalgam is famously used in the Clemmensen reduction, a powerful method for converting ketones and aldehydes to alkanes. wikipedia.organnamalaiuniversity.ac.in However, the classic Clemmensen reduction requires concentrated hydrochloric acid, which poses significant environmental and safety concerns.
A significant future research direction lies in adapting this powerful reduction for greener applications. This could involve several strategies:
Catalytic Systems: Developing catalytic versions of the Clemmensen reduction that require only stoichiometric amounts of a regenerating acid or a solid acid catalyst, thus reducing waste.
Alternative Solvents: Replacing hazardous solvents with more benign alternatives like water, supercritical fluids, or ionic liquids. Research into the behavior of zinc amalgam and the reaction mechanism in these media will be crucial.
Electrochemical Methods: Utilizing electrochemical setups where the reducing power is supplied by an electric current, potentially in aqueous media, thereby eliminating the need for strong acids and the zinc metal waste stream.
Advanced In Situ Characterization of Zinc Amalgam During Chemical Transformations
Despite its long history of use, the precise mechanism of reactions involving zinc amalgam, such as the Clemmensen reduction, remains poorly understood. wisdomlib.org This is largely due to the heterogeneous nature of the reaction, occurring at the solid-liquid interface. Future research will undoubtedly leverage advanced in situ characterization techniques to probe these complex transformations in real-time.
Techniques like in situ electrochemical scanning tunneling microscopy (EC-STM), which has been proposed for studying zinc deposition, could provide atomic-scale insights into the surface morphology of the amalgam during a reaction. researchmap.jp Other potential methods include:
In Situ X-ray Absorption Spectroscopy (XAS): To determine the oxidation state and local coordination environment of zinc as the reaction proceeds.
In Situ Raman and Infrared Spectroscopy: To identify intermediate species adsorbed on the amalgam surface.
Electrochemical Quartz Crystal Microbalance (EQCM): To correlate mass changes at the electrode surface with electrochemical events.
Elucidating the reaction mechanism is not merely an academic exercise; it is critical for optimizing reaction conditions, improving yields, and designing more efficient and selective processes, including the greener methodologies discussed previously. Understanding the role of the mercury, the zinc surface, and the formation of potential organozinc intermediates is a key unresolved question that modern analytical methods are poised to answer. wisdomlib.org
Design of Zinc Amalgam-Based Materials for Specialized Industrial Applications
Beyond its role in organic synthesis, the unique electrochemical properties of zinc amalgam present opportunities for its use in specialized industrial materials. Research in this area could unlock new applications in energy storage and chemical production.
Batteries and Fuel Cells: Zinc amalgam has been investigated for use as the negative electrode in electrochemical cells, including zinc-air fuel cells and alkaline batteries. researchmap.jpgoogle.com Its primary advantage is the suppression of hydrogen evolution (gassing) that plagues pure zinc electrodes in aqueous electrolytes. google.com Future research could focus on creating high-surface-area amalgam powders or porous structures to improve power density and rechargeability. Optimizing the mercury content and alloy structure could lead to longer-lasting and more efficient energy storage devices.
Electrosynthesis and Reductors: The Jones reductor, which uses zinc amalgam, is a classic analytical tool for reducing metal ions like ferric to ferrous ions. wikipedia.orghimedialabs.com This principle can be expanded for industrial-scale electrosynthesis or purification processes. Designing stable, high-surface-area zinc amalgam electrodes for flow reactors could enable continuous chemical production processes, offering a powerful and controllable reducing system.
Table 2: Potential Industrial Applications for Zinc Amalgam-Based Materials
| Application Area | Material Design Focus | Key Advantages | Future Research Goal |
| Alkaline Batteries | Nanostructured amalgam powders. google.com | Reduced gassing, improved cycle life. | Enhancing rechargeability and energy density. |
| Zinc-Air Fuel Cells | Porous amalgam electrodes. researchmap.jp | High energy potential, stable operation. researchmap.jp | Improving electrode longevity and performance in flow systems. |
| Industrial Electrosynthesis | High-surface-area flow-through electrodes. | Powerful, controllable reducing agent. spectrumchemical.com | Development of stable reactor designs for continuous operation. |
| Biomedical Implants | Zinc-alloy scaffolds. researchgate.net | Biocompatibility, antibacterial properties. researchgate.net | Investigating controlled-release amalgam coatings (Note: toxicity is a major hurdle). |
Interdisciplinary Research Integrating Zinc Amalgam Chemistry with Other Scientific Fields
The future potential of zinc amalgam will be significantly enhanced through interdisciplinary collaboration, bridging chemistry with materials science, electrochemistry, medicine, and environmental science.
Materials Science and Electrochemistry: Collaboration in this area is essential for developing the advanced materials for batteries and electrosynthesis described above. Materials scientists can contribute expertise in fabricating and characterizing novel amalgam structures, while electrochemists can probe their performance and stability. researchmap.jp Predicting the reduction potential behavior of amalgams, which involves understanding their complex phase diagrams and intermetallic compound formation, is a key area of intersection with physical chemistry. stackexchange.com
Biomedical Science: While the toxicity of mercury is a major concern, research into zinc alloys for biodegradable orthopedic implants is an active field. researchgate.netdiva-portal.org There might be niche, ex vivo applications where the antimicrobial properties of a zinc-mercury surface could be explored under controlled conditions, although significant biocompatibility hurdles would need to be overcome. Historically, zinc amalgam was a component of dental fillings, and while its use is declining for environmental reasons, the vast body of research on its long-term behavior in biological environments could inform new material design. minamataconvention.orgdiva-portal.orgnih.gov
Environmental Science: The environmental impact of mercury necessitates research into mercury capture and recycling from waste streams, including from spent zinc amalgam. Chemists and environmental scientists could collaborate to develop efficient methods for recovering mercury from industrial processes that use zinc amalgam, ensuring its use is part of a closed-loop system.
By integrating knowledge from diverse fields, the scientific community can address the challenges and unlock the full potential of zinc amalgam, transforming it from a historical reagent into a material platform for future innovation.
Conclusion
Synthesis of Major Academic Findings on Zinkamalgam
Zinc amalgam (Zn(Hg)) is a versatile chemical reagent, an alloy of zinc and mercury, that has been the subject of considerable academic research. quora.comwikipedia.orgwikipedia.org It is typically a gray solid and is prepared by treating zinc with a solution of a mercury salt, such as mercuric chloride. quora.comwikipedia.orgnumberanalytics.com The amalgamation process creates a reactive surface on the zinc, enhancing its efficacy as a reducing agent. numberanalytics.com
One of the most significant and widely studied applications of zinc amalgam is in organic synthesis, particularly in the Clemmensen reduction . annamalaiuniversity.ac.inwikipedia.org This reaction effectively reduces aldehydes and ketones to their corresponding alkanes under strongly acidic conditions, typically in the presence of concentrated hydrochloric acid. annamalaiuniversity.ac.inlibretexts.org The Clemmensen reduction is especially valuable for the reduction of aryl-alkyl ketones, often those produced via Friedel-Crafts acylation, providing a classical two-step method for the primary alkylation of arenes. wikipedia.orggeeksforgeeks.org The reaction proceeds on the surface of the zinc amalgam, though the precise mechanism remains a topic of investigation, with proposed pathways involving carbanionic, carbenoid, or radical intermediates. libretexts.orggeeksforgeeks.orgbyjus.com
In the realm of inorganic chemistry and analytical applications , zinc amalgam is the key component of the Jones reductor . wikipedia.orgwikipedia.org This apparatus is used for the quantitative reduction of metal ions in solution to a lower oxidation state prior to titration. wikipedia.orgvaia.com For instance, it is employed to reduce Fe(III) to Fe(II), Ti(IV) to Ti(III), and U(VI) to U(III) and U(IV). wikipedia.org The high reducing power of the zinc amalgam, coupled with the clean and efficient nature of the reduction, makes the Jones reductor a valuable tool in quantitative chemical analysis. aip.org
Electrochemical studies have provided significant insights into the behavior of zinc amalgam electrodes. Research has focused on the kinetics of the zinc(II) reduction and zinc amalgam oxidation in various media, including alkaline solutions. utexas.edusemanticscholar.org These studies often employ techniques like chronocoulometry and voltammetry to elucidate the stepwise electron transfer mechanisms and determine kinetic parameters. utexas.edu The electrochemical potential of zinc amalgam is a critical property, and it has been found that the formation of intermetallic compounds between zinc and mercury can influence this potential. stackexchange.com
Identification of Key Challenges and Unresolved Questions in this compound Research
Despite its long history of use and study, several challenges and unresolved questions persist in the field of zinc amalgam research.
A primary unresolved issue is the definitive mechanism of the Clemmensen reduction . wikipedia.orglibretexts.orgbyjus.com While several mechanisms, including carbanionic, carbenoid, and radical pathways, have been proposed, the heterogeneous nature of the reaction on the solid zinc amalgam surface makes it difficult to study and has prevented a complete understanding. geeksforgeeks.orgbyjus.com The role of the mercury in activating the zinc surface and facilitating the electron transfer process is understood in a general sense, but the specific intermediates and transition states involved remain elusive. numberanalytics.com
The precise nature of the active surface of the zinc amalgam and how it changes during reaction is another area requiring further investigation. The formation of intermetallic compounds between zinc and mercury is known to occur, and these can affect the amalgam's electrochemical properties and reactivity. stackexchange.com Understanding the surface chemistry and morphology at the atomic level could lead to the development of more efficient and selective reducing agents.
In the context of its application in the Jones reductor , while effective, the use of zinc amalgam introduces zinc ions into the analyte solution, which can sometimes interfere with subsequent analytical procedures. wikipedia.org Furthermore, the environmental and health concerns associated with mercury necessitate careful handling and disposal, posing a practical challenge. depaul.edu
The electrochemical behavior of zinc amalgam, particularly in different electrolytes and at various temperatures, continues to be an area of active research. aip.orgutexas.edu A more comprehensive understanding of the kinetics and thermodynamics of the electrode processes could lead to improved battery technologies and more precise analytical methods.
Finally, the broader environmental implications of using a mercury-based reagent remain a significant challenge. depaul.edufda.gov While laboratory use is controlled, the historical use of zinc amalgam in applications like dental fillings has raised concerns about mercury exposure and disposal. depaul.edufda.goveuropa.eu Research into alternative, less toxic reducing agents that can replicate the unique reactivity of zinc amalgam is an ongoing endeavor.
Broader Academic Significance of Continued Research into this compound Chemistry
Continued investigation into the chemistry of zinc amalgam holds significant academic importance across several scientific disciplines.
From a fundamental chemistry perspective, unraveling the intricate mechanism of the Clemmensen reduction would provide profound insights into heterogeneous catalysis and electron transfer reactions at metal surfaces. geeksforgeeks.orgbyjus.com This knowledge could inform the design of novel catalytic systems for a wide range of chemical transformations.
In synthetic organic chemistry , a deeper understanding of the reactivity and selectivity of zinc amalgam could lead to the development of new synthetic methodologies. By modifying the amalgam's composition or the reaction conditions, it might be possible to achieve reductions that are currently challenging or to improve the efficiency and environmental footprint of existing processes.
The study of zinc amalgam's electrochemistry is directly relevant to the fields of materials science and energy storage. utexas.edu Insights into the electrode kinetics and thermodynamics can contribute to the development of more efficient and stable battery systems. Furthermore, a detailed understanding of the electrochemical properties of amalgams is crucial for advancing electroanalytical techniques. nist.gov
From an environmental science standpoint, research into the behavior and fate of mercury from amalgams is critical for developing strategies to mitigate its environmental impact. depaul.edu This includes studying the leaching of mercury from historical sources and developing effective remediation and disposal methods. The search for "greener" alternatives to mercury-based reagents is a significant driver of innovation in sustainable chemistry.
Finally, the historical and ongoing debate surrounding the use of zinc-containing dental amalgams highlights the intersection of chemistry with materials science and public health . pocketdentistry.comnih.govnih.gov Research in this area not only informs regulatory decisions but also drives the development of new biocompatible materials for medical and dental applications. fda.govminamataconvention.org
Q & A
Basic Research Questions
Q. What are the standard methodologies for synthesizing zinc amalgam in controlled laboratory environments?
- Methodological Answer : Zinc amalgam is typically prepared by alloying zinc metal with mercury under inert atmospheres (e.g., nitrogen or argon) to prevent oxidation. Key steps include:
- Proportion Control : Use stoichiometric ratios (e.g., Zn:Hg molar ratios of 1:1 to 1:3) based on the desired reactivity .
- Temperature Regulation : Maintain temperatures below 50°C to avoid mercury vaporization hazards .
- Homogenization : Stir the mixture mechanically for 24–48 hours and validate homogeneity via X-ray diffraction (XRD) or scanning electron microscopy (SEM) .
- Validation : Cross-check purity using inductively coupled plasma mass spectrometry (ICP-MS) to quantify residual contaminants .
Q. How should researchers characterize the compositional homogeneity of zinc amalgam for reproducibility?
- Methodological Answer :
- Microstructural Analysis : Employ energy-dispersive X-ray spectroscopy (EDS) coupled with SEM to map elemental distribution .
- Phase Identification : Use XRD to detect intermetallic phases (e.g., γ-ZnHg₄) and ensure absence of unreacted zinc or mercury .
- Reactivity Testing : Perform standardized reduction reactions (e.g., ketone reductions) to confirm consistent electrochemical activity across batches .
Q. What are the primary applications of zinc amalgam in inorganic synthesis, and how are reaction conditions optimized?
- Methodological Answer :
- Reduction Reactions : Use zinc amalgam in Clemmensen reductions (ketones to alkanes) by optimizing HCl concentration (2–6 M) and reaction time (12–72 hours) .
- Solvent Selection : Prefer polar aprotic solvents (e.g., THF) for enhanced electron transfer efficiency .
- Post-Reaction Analysis : Isolate products via vacuum distillation and validate yields using gas chromatography–mass spectrometry (GC-MS) .
Advanced Research Questions
Q. What experimental parameters critically influence the electrochemical behavior of zinc amalgam in reduction reactions?
- Methodological Answer :
- Electrode Design : Fabricate amalgam electrodes with controlled surface areas (e.g., 0.1–1.0 cm²) to study current density effects .
- Potentiostatic Analysis : Use cyclic voltammetry (CV) to identify redox potentials and correlate them with alloy composition .
- Kinetic Profiling : Apply the Tafel equation to derive activation energies and assess mechanistic pathways .
Q. How can researchers resolve contradictions in reported thermodynamic data for zinc amalgam-based reactions (e.g., ΔG values)?
- Methodological Answer :
- Systematic Review : Compile literature data into a meta-analysis, noting variables like solvent polarity, temperature, and amalgam composition .
- Controlled Replication : Reproduce disputed experiments under standardized conditions (e.g., fixed Hg:Zn ratios, inert atmospheres) .
- Error Analysis : Quantify uncertainties using Monte Carlo simulations to identify outlier datasets .
Q. What advanced techniques are recommended for studying the kinetics of zinc amalgam-mediated reactions?
- Methodological Answer :
- In Situ Spectroscopy : Utilize Raman or FTIR spectroscopy to monitor intermediate species during reactions .
- Isotopic Labeling : Introduce deuterated substrates (e.g., D₂O) to trace proton transfer steps via kinetic isotope effects (KIE) .
- Computational Modeling : Combine molecular dynamics (MD) with transition state theory to predict rate constants .
- Data Integration : Use Arrhenius plots to correlate temperature-dependent rate changes with activation barriers .
Guidelines for Addressing Data Contradictions
- Literature Gaps : Prioritize peer-reviewed studies from the past decade to mitigate outdated methodologies .
- Ethical Reporting : Disclose all experimental variables (e.g., humidity, trace impurities) that may affect reproducibility .
- Collaborative Validation : Share datasets via open-access platforms (e.g., Zenodo) for independent verification .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
